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Abstract
This technical guide provides a comprehensive overview of N-cyclohexyl-2-
methoxybenzamide, a molecule of interest in medicinal chemistry and organic synthesis. The

document details its chemical identity, including its IUPAC name and synonyms, and presents a

summary of its physicochemical properties. A detailed, field-proven protocol for its synthesis via

amidation of 2-methoxybenzoic acid is provided, accompanied by a logical workflow diagram.

Furthermore, this guide explores the potential applications and biological relevance of this

compound, drawing comparisons with structurally similar molecules. Safety and handling

information are also included to ensure best laboratory practices. This guide is intended to be a

valuable resource for researchers and professionals engaged in drug discovery and chemical

development, providing a solid foundation for further investigation and application of N-
cyclohexyl-2-methoxybenzamide.
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Chemical Identity and Nomenclature
N-cyclohexyl-2-methoxybenzamide is a secondary amide featuring a cyclohexyl group

attached to the nitrogen atom of a 2-methoxybenzamide core. The "o-anisamide" nomenclature

is a common synonym derived from o-anisic acid (2-methoxybenzoic acid).

IUPAC Name: N-cyclohexyl-2-methoxybenzamide[1]

Synonyms:

N-cyclohexyl-o-anisamide

2-Methoxy-N-cyclohexylbenzamide

Chemical Identifiers:

CAS Number: 57149-81-2[1]

Molecular Formula: C₁₄H₁₉NO₂[1]

Molecular Weight: 233.31 g/mol [1]

Physicochemical Properties
A summary of the key physicochemical properties of N-cyclohexyl-2-methoxybenzamide is

presented in the table below. These properties are essential for understanding the compound's

behavior in various experimental settings, including solubility for biological assays and reaction

conditions for chemical modifications.

Property Value Source

Molecular Formula C₁₄H₁₉NO₂ Appchem[1]

Molecular Weight 233.31 g/mol Appchem[1]

CAS Number 57149-81-2 Appchem[1]

Note: Further experimental data for properties such as melting point, boiling point, and

solubility are not widely available in public literature and would require experimental
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determination.

Synthesis of N-cyclohexyl-2-methoxybenzamide: A
Step-by-Step Protocol
The synthesis of N-cyclohexyl-2-methoxybenzamide is most commonly achieved through the

amidation of 2-methoxybenzoic acid with cyclohexylamine. This reaction can be facilitated by a

variety of coupling agents. Below is a robust and reliable protocol for this synthesis.

Rationale for Experimental Choices
The chosen synthetic route involves the activation of the carboxylic acid group of 2-

methoxybenzoic acid to facilitate nucleophilic attack by the amine group of cyclohexylamine.

The use of a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-

ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of an activating agent like

1-hydroxybenzotriazole (HOBt), is a standard and efficient method for amide bond formation.

This approach minimizes side reactions and generally provides high yields. An alternative is the

conversion of the carboxylic acid to an acid chloride using thionyl chloride (SOCl₂) or oxalyl

chloride, followed by reaction with the amine. This method is also highly effective but requires

careful handling of the corrosive acid chloride intermediate.

Experimental Protocol: Amidation of 2-Methoxybenzoic
Acid
Materials:

2-Methoxybenzoic acid

Cyclohexylamine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

1-Hydroxybenzotriazole (HOBt)

Dichloromethane (DCM), anhydrous

N,N-Dimethylformamide (DMF), anhydrous (optional, as a co-solvent)
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1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware

Magnetic stirrer and stir bar

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 2-methoxybenzoic acid (1.0 equivalent) and 1-hydroxybenzotriazole (HOBt) (1.1

equivalents) in anhydrous dichloromethane (DCM). If solubility is an issue, a small amount of

anhydrous N,N-dimethylformamide (DMF) can be added as a co-solvent.

Addition of Amine: To the stirred solution, add cyclohexylamine (1.1 equivalents).

Initiation of Coupling: Cool the reaction mixture to 0 °C in an ice bath. Slowly add 1-ethyl-3-

(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents) portion-wise to the cooled

mixture.

Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and

stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC) by observing the consumption of the starting materials.

Work-up:

Dilute the reaction mixture with DCM.

Wash the organic layer sequentially with 1 M HCl (2 x volume), saturated NaHCO₃

solution (2 x volume), and brine (1 x volume).
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization

from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield

pure N-cyclohexyl-2-methoxybenzamide.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of N-cyclohexyl-2-methoxybenzamide.

Potential Applications and Biological Relevance
While specific biological activities for N-cyclohexyl-2-methoxybenzamide are not extensively

documented in peer-reviewed literature, the benzamide scaffold is a well-established

pharmacophore in drug discovery. Derivatives of benzamides exhibit a wide range of biological

activities, and N-cyclohexyl-2-methoxybenzamide serves as a valuable scaffold for the

synthesis of novel compounds with potential therapeutic applications.

The lipophilic cyclohexyl group and the hydrogen bond donating and accepting capabilities of

the amide linkage, combined with the electronic properties of the methoxy-substituted benzene

ring, provide a structural framework that can be tailored to interact with various biological

targets.

Safety and Handling
As a novel chemical entity, N-cyclohexyl-2-methoxybenzamide should be handled with care

in a laboratory setting. While a specific Safety Data Sheet (SDS) is not readily available,

general precautions for handling benzamide derivatives should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.

For the starting material, 2-methoxybenzamide (o-anisamide), it is classified as causing skin

and eye irritation and may cause respiratory irritation. It may be harmful if swallowed.[2][3]

Similar hazards should be assumed for N-cyclohexyl-2-methoxybenzamide until specific

toxicological data is available.
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Conclusion
N-cyclohexyl-2-methoxybenzamide is a chemical compound with a clear synthetic route and

potential for further exploration in medicinal chemistry and materials science. This guide

provides the foundational knowledge of its identity, synthesis, and handling. The lack of

extensive public data on its specific properties and biological activities highlights an opportunity

for further research to unlock its full potential. The provided synthesis protocol offers a reliable

method for obtaining this compound for investigational purposes. As with any chemical

research, adherence to safety protocols is paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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